Cas no 107916-76-7 (Benzenemethanamine,4-(hexyloxy)-a-methyl-)

• Product Name: Benzenemethanamine,4-(hexyloxy)-a-methyl-
• CAS No: 107916-76-7
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 176682
• PubChem ID: 60200
• Update Time: 2025-04-19

Benzenemethanamine,4-(hexyloxy)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(hexyloxy)-a-methyl-
• 1-(4-hexoxyphenyl)ethanamine
• 1-(4-Hexyloxy-phenyl)-aethylamin
• 1-(4-hexyloxy-phenyl)-ethylamine
• AC1L1SRE
• ACMC-1C6XO
• BRN 3260505
• CTK4A5770
• 107916-76-7
• 1-[4-(Hexyloxy)phenyl]ethan-1-amine
• BENZYLAMINE, p-(HEXYLOXY)-alpha-METHYL-
• p-(Hexyloxy)-alpha-methylbenzylamine
• DTXSID70910586

• Inchi： 1S/C14H23NO/c1-3-4-5-6-11-16-14-9-7-13(8-10-14)12(2)15/h7-10,12H,3-6,11,15H2,1-2H3
• InChI Key： RLRTXNKPHNALGI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)N)CCCCCC

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25